Cas no 2231674-82-9 (4-(trifluoromethoxy)cyclohexanamine)

• Product Name: 4-(trifluoromethoxy)cyclohexanamine
• CAS No: 2231674-82-9
• MF: C₇H₁₂F₃NO
• MW: 183.171492576599
• MDL: MFCD09040759
• CID: 4773787
• Update Time: 2026-02-26

4-(trifluoromethoxy)cyclohexanamine Chemical and Physical Properties

Names and Identifiers

• 4-Trifluoromethoxy-cyclohexylamine
• cis-4-Trifluoromethoxy-cyclohexylamine
• trans-4-Trifluoromethoxy-cyclohexylamine
• 4-(trifluoromethoxy)cyclohexan-1-amine
• SB33345
• SB35562
• SB35563
• cis-4-(trifluoromethoxy)cyclohexan-1-amine
• trans-4-(trifluoromethoxy)cyclohexan-1-amine
• 4-(trifluoromethoxy)cyclohexanamine

• MDL： MFCD09040759
• Inchi： 1S/C7H12F3NO/c8-7(9,10)12-6-3-1-5(11)2-4-6/h5-6H,1-4,11H2
• InChI Key： KAJZYZBAEIDGGU-UHFFFAOYSA-N
• SMILES： FC(OC1CCC(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(trifluoromethoxy)cyclohexanamine

Recent Advances in the Study of 4-(Trifluoromethoxy)cyclohexanamine (CAS: 2231674-82-9) and Its Applications in Chemical Biology and Medicine

The compound 4-(trifluoromethoxy)cyclohexanamine (CAS: 2231674-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The trifluoromethoxy group, in particular, has been noted for its ability to enhance metabolic stability and bioavailability, making this compound a promising candidate for further investigation.

Recent studies have explored the synthetic pathways for 4-(trifluoromethoxy)cyclohexanamine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that significantly improves the efficiency of the synthesis process. The study reported a yield of over 85% with high enantiomeric purity, which is critical for pharmaceutical applications. Additionally, the researchers highlighted the compound's stability under various physiological conditions, further supporting its potential as a drug scaffold.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(trifluoromethoxy)cyclohexanamine exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors. This has sparked interest in its potential use for treating central nervous system (CNS) disorders. A recent study published in ACS Chemical Neuroscience investigated the compound's effects on neuronal cell lines, revealing its ability to modulate synaptic transmission without significant cytotoxicity. These findings suggest that further in vivo studies are warranted to explore its therapeutic potential.

Another area of interest is the compound's potential application in the development of novel antibiotics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(trifluoromethoxy)cyclohexanamine showed promising activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity. While these results are preliminary, they highlight the versatility of this compound in addressing unmet medical needs.

In conclusion, 4-(trifluoromethoxy)cyclohexanamine (CAS: 2231674-82-9) represents a promising scaffold for drug discovery, with potential applications in CNS disorders, infectious diseases, and beyond. Future research should focus on optimizing its pharmacological properties and conducting more extensive preclinical studies to validate its therapeutic potential. The compound's unique structural features and demonstrated biological activities make it a compelling subject for ongoing investigation in the chemical biology and pharmaceutical fields.